molecular formula C14H12N2OS B8324236 4-Cyano-3-(4-methoxyphenyl)methylmercaptopyridine

4-Cyano-3-(4-methoxyphenyl)methylmercaptopyridine

Cat. No.: B8324236
M. Wt: 256.32 g/mol
InChI Key: ATYLTERIHXJOIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyano-3-(4-methoxyphenyl)methylmercaptopyridine is a useful research compound. Its molecular formula is C14H12N2OS and its molecular weight is 256.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H12N2OS

Molecular Weight

256.32 g/mol

IUPAC Name

3-[(4-methoxyphenyl)methylsulfanyl]pyridine-4-carbonitrile

InChI

InChI=1S/C14H12N2OS/c1-17-13-4-2-11(3-5-13)10-18-14-9-16-7-6-12(14)8-15/h2-7,9H,10H2,1H3

InChI Key

ATYLTERIHXJOIS-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CSC2=C(C=CN=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6.2 g (40 mmol) of p-methoxybenzylmercaptan in 9.8 mL of 4.4M sodium methoxide in methanol was added dropwise to a solution of 5.52 g (40 mmol) of 3-chloro-4-cyanopyridine in dry acetonitrile that has been cooled in an ice bath. After addition was complete the solution was allowed to warm to room temperature over 2 hours. The solvent was concentrated and the residue was partitioned between dichloromethane and water. The aqueous layer was extracted with two portions of dichloromethane and the combined extracts were washed with brine, dried (MgSO4) and concentrated to afford 6.1 g (60%) of a pale yellow crystalline solid, m.p. 80°-81° C.
Quantity
6.2 g
Type
reactant
Reaction Step One
Quantity
5.52 g
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
9.8 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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